Cas no 1421521-89-2 (N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1421521-89-2
• MF: C₁₄H₂₄N₄O₂S
• MW: 312.430961608887
• CID: 5892461
• PubChem ID: 71784708
• Update Time: 2025-06-14

N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propylthiadiazole-5-carboxamide
• N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-(1-(2-methoxyethyl)piperidin-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• F6108-0211
• 1421521-89-2
• AKOS024532135

• Inchi： 1S/C14H24N4O2S/c1-3-4-12-13(21-17-16-12)14(19)15-11-5-7-18(8-6-11)9-10-20-2/h11H,3-10H2,1-2H3,(H,15,19)
• InChI Key： DGBKHYKGHLPLOL-UHFFFAOYSA-N
• SMILES： S1C(C(NC2CCN(CCOC)CC2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 312.16199719g/mol
• Monoisotopic Mass: 312.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.6Ų

Additional information on N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1421521-89-2)

N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1421521-89-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the piperidine and thiadiazole moieties, make it a promising candidate for various applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide is its potential as a bioactive scaffold. Researchers are exploring its interactions with biological targets, such as enzymes and receptors, to develop novel therapeutics. The compound's methoxyethyl and propyl substituents contribute to its lipophilicity, which is a critical factor in drug absorption and distribution. This property aligns with current trends in medicinal chemistry, where optimizing pharmacokinetic profiles is a major focus.

In the context of agrochemicals, thiadiazole-based compounds like this one are being investigated for their potential as pesticides or herbicides. The 1,2,3-thiadiazole ring is known to exhibit pesticidal activity, and modifications to its structure can enhance efficacy and selectivity. With increasing global demand for sustainable agriculture, the development of new agrochemicals with minimal environmental impact is a hot topic, making this compound a subject of ongoing research.

The synthesis of N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide involves multi-step organic reactions, including the formation of the thiadiazole core and subsequent coupling with the piperidine derivative. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its purity. These analytical methods are essential for quality control in both research and industrial settings.

From a commercial perspective, the demand for specialty chemicals like this one is rising, driven by the pharmaceutical and agrochemical sectors. Companies are investing in the development of high-value intermediates to support drug discovery pipelines. The compound's CAS number 1421521-89-2 serves as a unique identifier, facilitating its procurement and regulatory compliance. This is particularly important in industries where traceability and documentation are critical.

Another area of interest is the compound's potential role in neurological research. The piperidine moiety is a common feature in many CNS-active drugs, and its presence in this molecule suggests possible applications in treating neurological disorders. With the increasing prevalence of conditions like Alzheimer's and Parkinson's disease, the search for new therapeutic agents is more urgent than ever, and this compound could contribute to such advancements.

In summary, N-[1-(2-methoxyethyl)piperidin-4-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1421521-89-2) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with the growing need for innovative solutions in medicine and agriculture, positions it as a valuable subject for further study. As research continues, this compound may unlock new opportunities for scientific and industrial applications.